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Compound of Interest

Compound Name: 1-Linoleoyl-2-oleoyl-rac-glycerol

Cat. No.: B3207621 Get Quote

Introduction

1-Linoleoyl-2-oleoyl-rac-glycerol is a specific diacylglycerol (DAG) of interest in lipid

biochemistry, nutrition, and drug development. Diacylglycerols serve as important signaling

molecules and are precursors for the synthesis of various functional lipids like phospholipids.[1]

The precise positioning of fatty acids on the glycerol backbone dictates the molecule's

physicochemical properties and biological activity. Enzymatic synthesis offers a superior

alternative to chemical methods for producing such structured lipids, providing high specificity

under mild reaction conditions, which prevents the degradation of sensitive polyunsaturated

fatty acids and results in fewer byproducts.[2][3][4]

This application note details a two-step enzymatic protocol for the synthesis of 1-Linoleoyl-2-
oleoyl-rac-glycerol. The strategy employs specific lipases to first synthesize a

monoacylglycerol intermediate, which is then esterified with the second fatty acid. Lipases such

as those from Rhizomucor miehei (e.g., Lipozyme RM IM) and Candida antarctica (e.g.,

Novozym 435) are highly effective biocatalysts for these transformations.[2][5]

Principle

The synthesis is a two-step esterification process:

Step 1: Synthesis of 1-monooleoyl-rac-glycerol. A 1,3-regiospecific lipase (e.g., Lipozyme

RM IM) is used to catalyze the esterification of glycerol with oleic acid. By using an excess of

glycerol, the reaction is driven towards the production of monoacylglycerol (MAG).
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Step 2: Synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol. The purified 1-monooleoyl-rac-

glycerol intermediate is subsequently esterified with linoleic acid. This step typically uses a

non-specific lipase (e.g., Novozym 435) that can acylate the secondary hydroxyl group at the

sn-2 position. The reaction is conducted in a solvent-free system or a suitable organic

solvent under vacuum to remove the water byproduct and drive the reaction towards

synthesis.

Experimental Protocols
Protocol 1: Two-Step Enzymatic Synthesis of 1-
Linoleoyl-2-oleoyl-rac-glycerol
A. Materials and Reagents

Glycerol (≥99% purity)

Oleic Acid (≥99% purity)

Linoleic Acid (≥99% purity)

Immobilized Lipase from Rhizomucor miehei (e.g., Lipozyme RM IM)

Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

Organic Solvent (e.g., tert-butanol or hexane, HPLC grade)

Molecular Sieves (3Å, activated)

Silica Gel for column chromatography

Sodium Sulfate (anhydrous)

Deionized Water

B. Enzyme Pre-treatment

To ensure low water content, which favors synthesis over hydrolysis, the immobilized lipases

should be dried in a desiccator over phosphorus pentoxide for at least 24 hours prior to use.[6]
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C. Step 1: Synthesis of 1-monooleoyl-rac-glycerol

Combine glycerol and oleic acid in a 2:1 molar ratio in a sealed glass reactor.

Add the pre-treated immobilized Rhizomucor miehei lipase (Lipozyme RM IM). A typical

enzyme load is 5-10% by total substrate weight.[5][7]

Add activated molecular sieves (approx. 30% w/w of substrates) to the mixture to adsorb the

water produced during esterification.[5]

Place the reactor in a temperature-controlled shaker or on a magnetic stirrer with a heating

mantle set to 60-65°C.[5]

Conduct the reaction for 3-5 hours with continuous stirring (e.g., 200-300 rpm).[7]

Monitor the reaction progress by taking small aliquots and analyzing them using Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of fatty

acids.

Once the reaction reaches the desired conversion, stop the reaction by filtering out the

immobilized lipase. The enzyme can be washed with an organic solvent, dried, and stored

for reuse.

The resulting mixture containing 1-monooleoyl-rac-glycerol, unreacted substrates, and

byproducts is then purified using silica gel column chromatography.

D. Step 2: Synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol

In a clean, dry, sealed glass reactor, dissolve the purified 1-monooleoyl-rac-glycerol and

linoleic acid in a 1:1.5 molar ratio. A solvent-free system is often preferred.

Add the pre-treated immobilized Candida antarctica lipase B (Novozym 435). A typical

enzyme load is 5-10% by total substrate weight.[2]

Place the reactor under a vacuum to facilitate the removal of water formed during the

reaction.

Set the reaction temperature to 55-70°C and stir the mixture continuously.[2]
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Conduct the reaction for 4-8 hours.[5][8] Monitor the formation of the target diacylglycerol

using TLC or HPLC.

After the reaction is complete, stop the reaction by filtering to remove the lipase.

The crude product is then purified, for instance by short-path vacuum distillation or silica gel

column chromatography, to isolate the 1-Linoleoyl-2-oleoyl-rac-glycerol.[9]

Confirm the structure and purity of the final product using analytical techniques such as

HPLC, GC-MS, and NMR.

Data Presentation
The following table summarizes typical reaction conditions for the enzymatic synthesis of

diacylglycerols (DAGs) as reported in the literature, providing a reference for process

optimization.
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Time
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Yield/C
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Lipozy

me RM

IM

Esterific

ation

Lauric

Acid,

Glycero

l

2:1 50 5 3 80.3% [7]

Lipozy

me RM

IM

Esterific

ation

Oleic

Acid,

Glycero

l

2:1 65 6 2

~55%

(1,3-

DAG)

[10]

Lipozy

me RM

IM

Esterific

ation

Rapese

ed Oil

FA,
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l

N/A 60 N/A N/A 40-45% [9]

Lipozy

me RM

IM

Esterific
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n Oil

FA,
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l

2.5:1 65 10 4 69.9% [5]

Novozy

m 435

Esterific
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Acid,
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l

N/A 55-70 5-6 1.5-5 N/A [2]

Novozy
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lysis

Olive
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l

1:2

(Oil:Gly

cerol)

50 1.5 36 46.8% [11]
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Novozy

m 435

Esterific

ation

Caprylic

Acid,

Glycero

l

N/A 60 50 U/g 10 68.2% [12]
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Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/233363879_Production_of_diacylglycerols_using_lipase-catalyzed_esterification_and_glycerolysis?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbH19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3207621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Synthesis of 1-Monooleoyl-rac-glycerol

Step 2: Synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol
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Caption: Workflow for the two-step enzymatic synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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